Cas no 1391199-36-2 (methyl 3-(piperazin-2-yl)benzoate)

• Product Name: methyl 3-(piperazin-2-yl)benzoate
• CAS No: 1391199-36-2
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 6361493
• PubChem ID: 131677207
• Update Time: 2025-10-20

methyl 3-(piperazin-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(piperazin-2-yl)benzoate
• Benzoic acid, 3-(2-piperazinyl)-, methyl ester
• methyl3-(piperazin-2-yl)benzoatediacetate
• methyl 3-piperazin-2-ylbenzoate
• MFCD22537891
• EN300-11725642
• E72329
• WS-01305
• 1391199-36-2

• Inchi： 1S/C12H16N2O2/c1-16-12(15)10-4-2-3-9(7-10)11-8-13-5-6-14-11/h2-4,7,11,13-14H,5-6,8H2,1H3
• InChI Key： RGFXYKVXYJYUFP-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC(C2CNCCN2)=C1

Computed Properties

• Exact Mass: 220.121177757g/mol
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Density: 1.098±0.06 g/cm3(Predicted)
• Boiling Point: 366.8±37.0 °C(Predicted)
• pka: 8?+-.0.40(Predicted)

Additional information on methyl 3-(piperazin-2-yl)benzoate

Recent Advances in the Study of Methyl 3-(piperazin-2-yl)benzoate (CAS: 1391199-36-2) in Chemical Biology and Pharmaceutical Research

Methyl 3-(piperazin-2-yl)benzoate (CAS: 1391199-36-2) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile scaffold for drug discovery, particularly in the development of small-molecule inhibitors targeting various disease pathways. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic applications.

The synthesis of methyl 3-(piperazin-2-yl)benzoate has been optimized in recent studies, with improved yields and purity. Researchers have employed novel catalytic methods and green chemistry approaches to enhance the efficiency of its production. These advancements are critical for scaling up the compound for preclinical and clinical studies. Additionally, the structural elucidation of methyl 3-(piperazin-2-yl)benzoate has been further refined using advanced spectroscopic techniques, providing deeper insights into its molecular properties.

In terms of biological activity, methyl 3-(piperazin-2-yl)benzoate has demonstrated promising results in vitro and in vivo. Studies have shown its efficacy as a modulator of key signaling pathways, including those involved in inflammation and cancer. For instance, it has been identified as a potential inhibitor of protein kinases that play a role in tumor progression. These findings suggest that the compound could serve as a lead candidate for the development of new anticancer therapies.

Further research has explored the pharmacokinetics and pharmacodynamics of methyl 3-(piperazin-2-yl)benzoate. Recent pharmacokinetic studies have revealed favorable absorption and distribution profiles, along with acceptable metabolic stability. These properties are essential for its potential use as a therapeutic agent. Moreover, pharmacodynamic studies have provided evidence of its target engagement and downstream effects, supporting its mechanism of action in disease models.

The therapeutic potential of methyl 3-(piperazin-2-yl)benzoate extends beyond oncology. Emerging studies have investigated its application in neurological disorders, such as Alzheimer's disease and Parkinson's disease, where it has shown neuroprotective effects in preclinical models. These findings open new avenues for research into its use as a multifunctional therapeutic agent.

In conclusion, methyl 3-(piperazin-2-yl)benzoate (CAS: 1391199-36-2) represents a promising compound with diverse applications in drug discovery and development. Ongoing research continues to uncover its potential, and future studies are expected to further validate its therapeutic utility. The integration of synthetic chemistry, structural biology, and pharmacological studies will be crucial for advancing this compound toward clinical translation.